molecular formula C11H6ClN3O2S B8435071 3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile

3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile

Cat. No. B8435071
M. Wt: 279.70 g/mol
InChI Key: CLGGWVBDMJFEJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile is a useful research compound. Its molecular formula is C11H6ClN3O2S and its molecular weight is 279.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(4-Chloro-2-nitroanilino)-thiophene-4-nitrile

Molecular Formula

C11H6ClN3O2S

Molecular Weight

279.70 g/mol

IUPAC Name

4-(4-chloro-2-nitroanilino)thiophene-3-carbonitrile

InChI

InChI=1S/C11H6ClN3O2S/c12-8-1-2-9(11(3-8)15(16)17)14-10-6-18-5-7(10)4-13/h1-3,5-6,14H

InChI Key

CLGGWVBDMJFEJO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)[N+](=O)[O-])NC2=CSC=C2C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(4-Chloro-2-nitroanilino)-2,5-dihydrothiophene-4-nitrile (14,09 g, 0.05 mol) dissolved in xylene (150 ml) was added to a solution of chloranil (12.3 g, 0.05 mol) in hot xylene (100 ml). The mixture was allowed to reflux for two hours. After cooling, the xylene was evaporated off under vacuum to leave a red-brown solid which was triturated with methanol to give a brick-red solid. The solid was recrystallised from hot methanol to give red crystals which were filtered off, washed with methanol and dried at 50° C. under vacuum. The dried product so obtained was the title compound, m.p. 214° C.
Quantity
0.05 mol
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
12.3 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Two

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